Ethyl 2-((N-(2-(4-ethylphenoxy)acetylamino)carbamoyl)amino)acetate

• IUPAC Name: ethyl 2-[[[2-(4-ethylphenoxy)acetyl]amino]carbamoylamino]acetate
• InChI: InChI=1S/C15H21N3O5/c1-3-11-5-7-12(8-6-11)23-10-13(19)17-18-15(21)16-9-14(20)22-4-2/h5-8H,3-4,9-10H2,1-2H3,(H,17,19)(H2,16,18,21)
• InChI Key: JHVKWOFKSPWJOG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NNC(=O)NCC(=O)OCC
• Molecular Formula: C15H21N3O5
• Molecular Weight: 323.34 g/mol

Description

Ethyl 2-((N-(2-(4-ethylphenoxy)acetylamino)carbamoyl)amino)acetate, also known as EPPA, is a chemical compound that has been widely researched in the field of medicinal chemistry. It is a synthetic derivative of the naturally occurring amino acid glycine and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

• Biomedical Materials and Drug Development Ethyl 2-((N-(2-(4-ethylphenoxy)acetylamino)carbamoyl)amino)acetate is a promising candidate for drug development due to its structural features. Researchers explore its potential as a scaffold for designing novel pharmaceuticals, especially in areas like cancer therapy, antimicrobial agents, and enzyme inhibitors .

Anti-Doping Control and Erythropoietin (EPO) Analysis

• In the field of sports anti-doping, scientists have investigated this compound’s role in detecting recombinant human erythropoietin (rHuEPO). They focus on the isoelectric profiles of natural urinary EPO and differentiate it from recombinant hormone. Specific antibodies recognizing the asialo-erythropoietin molecules are essential for developing a confirmation test .

Pharmaceutical Testing and Reference Standards

• Laboratories use Ethyl 2-((N-(2-(4-ethylphenoxy)acetylamino)carbamoyl)amino)acetate as a reference standard for accurate results in pharmaceutical testing .